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For Researchers, Scientists, and Drug Development Professionals

Eriochrome Black T (EBT) is a versatile azo dye widely employed in analytical chemistry as a
complexometric indicator for the determination of various metal ions.[1][2][3] Its primary
application lies in complexometric titrations with ethylenediaminetetraacetic acid (EDTA), where
it provides a distinct color change at the endpoint, signaling the complete chelation of the metal
ions.[1] This property makes it particularly useful for quantifying water hardness, as well as for
the analysis of specific trace metals in various samples.[4]

Principle of EBT in Complexometric Titrations

Eriochrome Black T forms a colored complex with many metal ions, including calcium,
magnesium, zinc, and nickel.[5][6][7] The color of the EBT-metal complex is typically wine-red.
[1][2] In its free, uncomplexed form, at a pH between 8 and 11, EBT is blue.[3][8]

During a complexometric titration, a chelating agent, most commonly EDTA, is added to the
sample containing the metal ions and the EBT indicator. EDTA forms a more stable complex
with the metal ions than EBT does.[9][10] Consequently, EDTA will progressively displace EBT
from the metal-EBT complex.

At the equivalence point of the titration, all the metal ions have been complexed by EDTA. This
releases the EBT indicator into the solution in its free form, resulting in a sharp color change
from wine-red to blue, which signals the end of the titration.[1][9]
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Caption: Principle of EBT in Complexometric Titration.

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Eriochrome Black T
in trace metal analysis.

Table 1: Complexometric Titration Parameters

. Endpoint
. Indicator Color
Metal lon Optimal pH Color (Free Notes
(Metal-EBT)
EBT)

An ammonia
Caz*, Mg?* (Total

10 Wine-Red Blue buffer is typically
Hardness)

used.[11][9]

Photometric
] detection at 610
Zn2+ 10 Wine-Red Blue
nm can be used.

[12]

Back-titration
) ) with MgSO4 may
Ni2*+ 10 Wine-Red Blue
be employed.[13]

[14]

Used as a post-

column reagent
Rare Earth ] o
Alkaline - - in ion
Metals
chromatography.

[15]

Table 2: Analytical Performance in Non-Titrimetric Methods

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Eriochrome_black_T/
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/Determination-of-Total-Calcium-and-Magnesium-Ion-Concentration.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/an_t_090_download_a8ea54ae2c/an-t-090.download.pdf
https://www.ysi.com/file%20library/documents/titration%20applications/determination-of-nickel-and-zinc-application-note.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/Nickel_Zink_EN.pdf
https://pubmed.ncbi.nlm.nih.gov/10514976/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Analytical Detection Linearity Wavelength
Metal lon o Reference
Method Limit Range (nm)
Heavy Rare
Polarography  Earth Metals 4x10°"M [16][17]
(n
lon Lanthanides <7 ng (at 650
upto 5.0
Chromatogra  and nm), <17 ng . 512, 650 [15]
m
phy Lanthanum (at 512 nm) HO
Spectrophoto ] 0.01-50
Zinc 1 pg/L 426 [6]
metry mg/L

Table 3: Stability Constants (log K) of Metal-EDTA Complexes

Metal lon log K (at 20°C, p=0.1 M)
Mgz2+ 8.79

Caz+ 10.69

Znz+ 16.50

Niz+ 18.62

Cuz+ 18.80

Cdz* 16.46

Pb2+ 18.04

Data sourced from Chromedia.[18]

Experimental Protocols
Preparation of Reagents

Eriochrome Black T Indicator Solution (0.5% w/v):

e Weigh 0.5 g of Eriochrome Black T powder.[1]
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e Dissolve it in 100 mL of a suitable solvent such as ethanol or triethanolamine.[1][19]

o For improved stability, 4.5 g of hydroxylamine hydrochloride can be added to the solution.[1]
» Store the solution in a dark, airtight bottle.

Ammonia Buffer Solution (pH 10):

 Dissolve 54.0 g of ammonium chloride in distilled water.[14]

e Add 350 mL of 25% ammonia solution.[14]

e Dilute to 1.0 L with distilled water.[14]

Standard EDTA Solution (0.01 M):

» Dry analytical grade disodium EDTA dihydrate at 80°C for 1-2 hours.

o Accurately weigh approximately 3.7224 g of the dried salt.

e Dissolve it in distilled water in a 1 L volumetric flask and make up to the mark.

Protocol for Determination of Water Hardness (Ca?* and
Mgz+)

This protocol is based on the complexometric titration of calcium and magnesium ions with
EDTA using EBT as an indicator.
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1. Sample Preparation
- Take a known volume of water sample (e.g., 50 mL).

'

2. pH Adjustment
- Add 1-2 mL of ammonia buffer (pH 10).

:

3. Add Indicator
- Add a few drops of Eriochrome Black T indicator.
- Solution turns wine-red.

:

4. Titration
- Titrate with standard EDTA solution.

:

5. Endpoint Detection
- Observe the color change from wine-red to clear blue.

:

6. Calculation
- Calculate total hardness based on the volume of EDTA used.

Click to download full resolution via product page

Caption: Workflow for Water Hardness Determination.

Procedure:
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Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.
Add 1-2 mL of the ammonia buffer solution to adjust the pH to approximately 10.

Add 2-3 drops of Eriochrome Black T indicator solution. The solution should turn a wine-red
color if hardness is present.[1]

Titrate the solution with a standardized EDTA solution (e.g., 0.01 M) from a burette with
constant swirling.

The endpoint is reached when the color of the solution sharply changes from wine-red to a
distinct blue.[1]

Record the volume of EDTA solution used.

Calculate the total hardness of the water sample, typically expressed as mg/L of CaCOs.

Protocol for Spectrophotometric Determination of Zinc

This method is suitable for the determination of zinc at nano-trace levels.[6]

Procedure:

To a 10 mL volumetric flask, add a sample solution containing 0.1-500 pg of zinc.[6]

Add a 1:10 to 1:20 fold molar excess of a suitable complexing agent that reacts with zinc to
form a colored complex in the presence of EBT or another indicator system. For example, a
specific hydrazone derivative can be used.[6]

Adjust the pH to a mildly acidic condition (e.g., with 0.0005 M sulfuric acid).[6]
After a short reaction time (e.g., 1 minute), add ethanol to the solution.[6]
Make up the volume to 10 mL with deionized water.

Measure the absorbance of the solution at the wavelength of maximum absorption (e.g., 426
nm) against a reagent blank.[6]

Determine the concentration of zinc from a previously prepared calibration curve.
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Interferences

Several metal ions can interfere with the determination of trace metals using Eriochrome Black
T, as they also form stable complexes with the indicator. Common interfering ions include
copper, cobalt, nickel, iron, and aluminum.[8]

Mitigation of Interferences:

o Masking Agents: Cyanide can be used to mask Cu?*, Co?*, Ni2*, and other ions, allowing for
the selective titration of Ca?* and Mg?*.[7] Caution: Cyanide is highly toxic.

e pH Control: By carefully controlling the pH of the solution, it is possible to selectively titrate
certain metal ions. For example, trivalent cations can often be titrated at a pH of about 1
without interference from divalent ions.[7]

» Back-Titration: In some cases, a back-titration method can be employed. An excess of EDTA
is added to the sample, and the unreacted EDTA is then titrated with a standard solution of a
different metal ion (e.g., Mg?* or Zn2*) for which a suitable endpoint can be obtained with
EBT.[10]

Conclusion

Eriochrome Black T remains a valuable and cost-effective indicator for the analysis of trace
metals, particularly in complexometric titrations.[3] Its sharp and distinct color change at the
endpoint allows for accurate and reliable quantification of various metal ions. While interference
from other metals can be a challenge, appropriate analytical techniques such as pH control, the
use of masking agents, and back-titration methods can effectively mitigate these issues,
making EBT a robust tool for researchers, scientists, and professionals in drug development
and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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